Cas no 2171711-86-5 (3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylbenzoic acid)
3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylbenzoic acid
- 3-[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-methylbenzoic acid
- 2171711-86-5
- EN300-1537822
-
- Inchi: 1S/C34H32N2O6/c1-21-16-17-24(33(38)39)18-30(21)35-32(37)31(22(2)41-19-23-10-4-3-5-11-23)36-34(40)42-20-29-27-14-8-6-12-25(27)26-13-7-9-15-28(26)29/h3-18,22,29,31H,19-20H2,1-2H3,(H,35,37)(H,36,40)(H,38,39)
- InChI Key: CXJPPPUERVIVGD-UHFFFAOYSA-N
- SMILES: O(C(NC(C(NC1C=C(C(=O)O)C=CC=1C)=O)C(C)OCC1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 564.22603674g/mol
- Monoisotopic Mass: 564.22603674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 42
- Rotatable Bond Count: 11
- Complexity: 900
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.7
- Topological Polar Surface Area: 114Ų
3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1537822-0.05g |
3-[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-methylbenzoic acid |
2171711-86-5 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1537822-0.1g |
3-[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-methylbenzoic acid |
2171711-86-5 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1537822-0.25g |
3-[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-methylbenzoic acid |
2171711-86-5 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1537822-0.5g |
3-[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-methylbenzoic acid |
2171711-86-5 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1537822-1.0g |
3-[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-methylbenzoic acid |
2171711-86-5 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1537822-2.5g |
3-[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-methylbenzoic acid |
2171711-86-5 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1537822-5.0g |
3-[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-methylbenzoic acid |
2171711-86-5 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1537822-10.0g |
3-[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-methylbenzoic acid |
2171711-86-5 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1537822-50mg |
3-[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-methylbenzoic acid |
2171711-86-5 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1537822-100mg |
3-[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-methylbenzoic acid |
2171711-86-5 | 100mg |
$2963.0 | 2023-09-26 |
3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylbenzoic acid Related Literature
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
Additional information on 3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylbenzoic acid
3-3-(Benzyloxy)-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylbenzoic Acid: A Comprehensive Overview
The compound with CAS No. 2171711-86-5, known as 3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylbenzoic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its complex structure, which incorporates multiple functional groups, including a benzyloxy group, a fluorenylmethoxycarbonyl (Fmoc) group, and a butanamido moiety. These features make it a versatile building block for various applications.
The Fmoc group is particularly significant in this compound, as it is widely used in peptide synthesis as a protecting group for amino acids. Its presence in this molecule suggests potential applications in the synthesis of bioactive peptides or complex organic molecules. Recent studies have highlighted the importance of such protecting groups in improving the efficiency and specificity of peptide synthesis, particularly in solid-phase synthesis methodologies.
The benzyloxy group in the compound adds another layer of functionality, often serving as an electron-donating group that can influence the electronic properties of the molecule. This feature is particularly valuable in medicinal chemistry, where subtle changes in electronic properties can significantly impact bioactivity. Researchers have explored the role of such groups in modulating the pharmacokinetic profiles of drugs, including absorption, distribution, metabolism, and excretion (ADME).
The butanamido moiety further enhances the versatility of this compound. Amide groups are known for their stability and ability to form hydrogen bonds, making them ideal for incorporating into bioactive molecules. Recent advancements in medicinal chemistry have emphasized the importance of amide-containing compounds in drug design, particularly for targeting specific protein-protein interactions or enzyme active sites.
In terms of synthesis, this compound likely involves a multi-step process that combines advanced organic synthesis techniques. The incorporation of the Fmoc group typically involves nucleophilic substitution or coupling reactions, while the benzyloxy group may be introduced via etherification or oxidation reactions. The overall synthesis would require precise control over reaction conditions to ensure high yields and purity.
From an applications perspective, this compound could serve as an intermediate in the synthesis of more complex molecules with therapeutic potential. For instance, its structure suggests potential use in the development of peptide-based drugs, bioconjugates, or small molecule inhibitors targeting specific biological pathways. Recent research has demonstrated the success of such compounds in treating various diseases, including cancer, inflammation, and infectious diseases.
Furthermore, the presence of multiple functional groups makes this compound an excellent candidate for click chemistry or other modular assembly strategies. These approaches are increasingly favored in drug discovery due to their efficiency and scalability. By leveraging these techniques, researchers can rapidly assemble diverse libraries of compounds for screening against biological targets.
In terms of characterization, modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography would be employed to confirm the structure and purity of this compound. These methods provide critical insights into molecular geometry, stereochemistry, and intermolecular interactions, which are essential for understanding its behavior in biological systems.
Looking ahead, ongoing advancements in synthetic methodology and computational modeling are expected to further enhance our ability to design and synthesize complex molecules like this one. For example, machine learning algorithms are increasingly being used to predict optimal reaction conditions or identify novel synthetic pathways. Such innovations could significantly accelerate drug discovery efforts involving compounds like 3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylbenzoic acid.
In conclusion, CAS No. 2171711-86-5 represents a sophisticated organic molecule with diverse functional groups that offer immense potential for various applications across multiple disciplines. Its structure lends itself well to advanced synthetic strategies and cutting-edge research methodologies. As our understanding of molecular design and synthesis continues to evolve, compounds like this one will undoubtedly play a pivotal role in driving innovation across the chemical sciences.
2171711-86-5 (3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylbenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)